Cas no 1569300-69-1 (1,3-Dioxane-2-methanol, 2-(1E)-1-buten-1-yl-5,5-dimethyl-α-(2-methylphenyl)-)
1569300-69-1 structure
Product name:1,3-Dioxane-2-methanol, 2-(1E)-1-buten-1-yl-5,5-dimethyl-α-(2-methylphenyl)-
CAS No:1569300-69-1
MF:C18H26O3
MW:290.397245883942
CID:4494844
1,3-Dioxane-2-methanol, 2-(1E)-1-buten-1-yl-5,5-dimethyl-α-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxane-2-methanol, 2-(1E)-1-buten-1-yl-5,5-dimethyl-α-(2-methylphenyl)-
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- Inchi： 1S/C18H26O3/c1-5-6-11-18(20-12-17(3,4)13-21-18)16(19)15-10-8-7-9-14(15)2/h6-11,16,19H,5,12-13H2,1-4H3/b11-6+
- Inchi： 1S/C18H26O3/c1-5-6-11-18(20-12-17(3,4)13-21-18)16(19)15-10-8-7-9-14(15)2/h6-11,16,19H,5,12-13H2,1-4H3/b11-6+
- Inchi： 1S/C18H26O3/c1-5-6-11-18(20-12-17(3,4)13-21-18)16(19)15-10-8-7-9-14(15)2/h6-11,16,19H,5,12-13H2,1-4H3/b11-6+
- Inchi： 1S/C18H26O3/c1-5-6-11-18(20-12-17(3,4)13-21-18)16(19)15-10-8-7-9-14(15)2/h6-11,16,19H,5,12-13H2,1-4H3/b11-6+
- Inchi： 1S/C18H26O3/c1-5-6-11-18(20-12-17(3,4)13-21-18)16(19)15-10-8-7-9-14(15)2/h6-11,16,19H,5,12-13H2,1-4H3/b11-6+
- InChI Key： NRMDRJYNVJBLHG-IZZDOVSWSA-N
- InChI Key： NRMDRJYNVJBLHG-IZZDOVSWSA-N
- InChI Key： NRMDRJYNVJBLHG-IZZDOVSWSA-N
- InChI Key： NRMDRJYNVJBLHG-IZZDOVSWSA-N
- InChI Key： NRMDRJYNVJBLHG-IZZDOVSWSA-N
- SMILES： O1CC(C)(C)COC1(/C=C/CC)C(C1=CC=CC=C1C)O
- SMILES： O1CC(C)(C)COC1(/C=C/CC)C(C1=CC=CC=C1C)O
- SMILES： O1CC(C)(C)COC1(/C=C/CC)C(C1=CC=CC=C1C)O
- SMILES： O1CC(C)(C)COC1(/C=C/CC)C(C1=CC=CC=C1C)O
- SMILES： O1CC(C)(C)COC1(/C=C/CC)C(C1=CC=CC=C1C)O
Experimental Properties
- Density: 1.073±0.06 g/cm3(Predicted)
- Density: 1.073±0.06 g/cm3(Predicted)
- Density: 1.073±0.06 g/cm3(Predicted)
- Density: 1.073±0.06 g/cm3(Predicted)
- Boiling Point: 388.5±37.0 °C(Predicted)
- Boiling Point: 388.5±37.0 °C(Predicted)
- Boiling Point: 388.5±37.0 °C(Predicted)
- Boiling Point: 388.5±37.0 °C(Predicted)
- Boiling Point: 388.5±37.0 °C(Predicted)
- pka: 14.03±0.20(Predicted)
- pka: 14.03±0.20(Predicted)
- pka: 14.03±0.20(Predicted)
- pka: 14.03±0.20(Predicted)
- pka: 14.03±0.20(Predicted)
1,3-Dioxane-2-methanol, 2-(1E)-1-buten-1-yl-5,5-dimethyl-α-(2-methylphenyl)- Related Literature
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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